Cas no 92592-02-4 (Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate)

• Product Name: Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• CAS No: 92592-02-4
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 837815
• PubChem ID: 23961154
• Update Time: 2025-04-19

Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• Ethyl 2-(2-benzyloxycarbonylaminothiazol-4-yl)acetate
• ethyl 2-[2-(phenylmethoxycarbonylamino)-1,3-thiazol-4-yl]acetate
• Ethyl2-(2-(((benzyloxy)carbonyl)amino)thiazol-4-yl)acetate
• SB83254
• ethyl 2-[2-(phenylmethoxycarbonylamino)-1,3-thiazol-4-yl]ethanoate
• Ethyl 2-(2-benzyloxycarbonylaminothiazol-4-yl) acetate
• AKOS009132661
• FT-0656232
• A844283
• DTXSID30635960
• Ethyl (2-{[(benzyloxy)carbonyl]amino}-1,3-thiazol-4-yl)acetate
• ETHYL 2-(2-{[(BENZYLOXY)CARBONYL]AMINO}-1,3-THIAZOL-4-YL)ACETATE
• 92592-02-4
• 2-[2-(phenylmethoxycarbonylamino)-4-thiazolyl]acetic acid ethyl ester
• Oprea1_842010
• DB-079354

• Inchi： 1S/C15H16N2O4S/c1-2-20-13(18)8-12-10-22-14(16-12)17-15(19)21-9-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,16,17,19)
• InChI Key： PBZLVBQMTYWJAE-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.048 g/l) (25 º C),
• PSA: 109.25000
• LogP: 3.01100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls